Cas no 93966-66-6 (Adenosine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 3'-benzoate (9CI))

• Product Name: Adenosine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 3'-benzoate (9CI)
• CAS No: 93966-66-6
• MF: C₄₅H₃₉N₅O₇
• MW: 761.820471048355
• CID: 813323
• PubChem ID: 44154324
• Update Time: 2025-04-19

Adenosine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 3'-benzoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 3'-benzoate (9CI)
• [(2R,3S,5R)-5-(6-benzamidopurin-9-yl)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-yl] benzoate
• N-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxyadenosine 3'-benzoate
• DTXSID60240046
• N-Benzoyl-5'-O-(bis(4-methoxyphenyl)phenylmethyl)-2'-deoxyadenosine 3'-benzoate
• EINECS 301-018-4
• 93966-66-6

• Inchi： 1S/C45H39N5O7/c1-53-35-22-18-33(19-23-35)45(32-16-10-5-11-17-32,34-20-24-36(54-2)25-21-34)55-27-38-37(57-44(52)31-14-8-4-9-15-31)26-39(56-38)50-29-48-40-41(46-28-47-42(40)50)49-43(51)30-12-6-3-7-13-30/h3-25,28-29,37-39H,26-27H2,1-2H3,(H,46,47,49,51)/t37-,38+,39+/m0/s1
• InChI Key： GTRKPUXTPRSUTL-LCKTVPPXSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)OC(C1C=CC=CC=1)=O)N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2

Computed Properties

• Exact Mass: 761.285
• Monoisotopic Mass: 761.285
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 57
• Rotatable Bond Count: 14
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 136A^2